Cas no 874806-22-1 (5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 874806-22-1
• MF: C₁₆H₁₉FN₄O₄S
• MW: 382.409865617752
• CID: 6094264
• PubChem ID: 7161890
• Update Time: 2025-06-15

5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• 2,4(1H,3H)-Pyrimidinedione, 5-[[4-(2-fluorophenyl)-1-piperazinyl]sulfonyl]-1,3-dimethyl-
• SR-01000016762
• HMS2246J12
• CHEMBL1498905
• SMR000127244
• AKOS024614305
• 5-[4-(2-fluorophenyl)piperazin-1-yl]sulfonyl-1,3-dimethylpyrimidine-2,4-dione
• 874806-22-1
• MLS000529717
• SR-01000016762-1
• F1844-0007
• 5-((4-(2-fluorophenyl)piperazin-1-yl)sulfonyl)-1,3-dimethylpyrimidine-2,4(1H,3H)-dione

• Inchi： 1S/C16H19FN4O4S/c1-18-11-14(15(22)19(2)16(18)23)26(24,25)21-9-7-20(8-10-21)13-6-4-3-5-12(13)17/h3-6,11H,7-10H2,1-2H3
• InChI Key： WTDSPTSTADXWHD-UHFFFAOYSA-N
• SMILES： C1(=O)N(C)C=C(S(N2CCN(C3=CC=CC=C3F)CC2)(=O)=O)C(=O)N1C

Computed Properties

• Exact Mass: 382.11110444g/mol
• Monoisotopic Mass: 382.11110444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 712
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 89.6Ų

Experimental Properties

• Density: 1.51±0.1 g/cm3(Predicted)
• Boiling Point: 521.1±60.0 °C(Predicted)
• pka: 4.62±0.40(Predicted)

Additional information on 5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Introduction to 5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 874806-22-1)

5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and pharmacological properties. This compound belongs to the class of tetrahydropyrimidine derivatives, which are widely recognized for their potential in drug development. The presence of a piperazine moiety and a sulfonyl group in its molecular structure enhances its biological activity, making it a promising candidate for further investigation in medicinal chemistry.

The CAS No. 874806-22-1 provides a unique identifier for this compound, facilitating its recognition and classification in scientific literature and databases. This numbering system ensures that researchers can accurately reference and retrieve information about the compound, thereby streamlining collaborative efforts in academic and industrial settings.

One of the most compelling aspects of 5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione is its potential as an intermediate in the synthesis of more complex pharmacologically active molecules. The structural features of this compound allow for modifications that can fine-tune its biological activity, making it a versatile building block for drug discovery programs.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and metabolic stability of this compound with remarkable accuracy. These predictions are crucial for optimizing drug candidates before they enter clinical trials. The use of molecular modeling techniques has revealed that 5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione exhibits favorable interactions with target enzymes and receptors, suggesting its potential as a therapeutic agent.

The fluorophenyl substituent in the molecule is particularly noteworthy due to its ability to enhance binding affinity and metabolic stability. Fluoroaromatic compounds are well-documented for their improved pharmacokinetic properties, which can lead to more effective and longer-lasting therapeutic outcomes. This feature makes 5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione an attractive candidate for further development.

In addition to its structural advantages, this compound has shown promise in preclinical studies as a potential treatment for various diseases. Its ability to modulate neurotransmitter systems suggests applications in the treatment of neurological disorders. Furthermore, its interaction with specific enzymes involved in inflammation pathways indicates potential benefits in managing chronic inflammatory conditions.

The synthesis of 5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1,3-dimethyl-1,2,3,4-tetrahydropyrimidine-2,4-dione involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to improve yield and purity, ensuring that the final product meets the stringent requirements of pharmaceutical applications. These methodologies include catalytic processes and asymmetric synthesis techniques that enhance efficiency and reduce environmental impact.

As research continues to uncover new applications for this compound，its significance in pharmaceutical development is likely to grow. The combination of computational modeling and experimental validation provides a robust framework for understanding its potential benefits and limitations. This holistic approach is essential for translating laboratory findings into viable therapeutic solutions.

The future prospects of 5-{4-(2-fluorophenyl)piperazin-1-ylsulfonyl}-1，3-dimethyl-l，2，3，4-tetrahydropyrimidine-l，24-dione are bright，with ongoing studies exploring its role in novel drug formulations. Collaborative efforts between academia and industry will be crucial in advancing this compound from a laboratory curiosity to a clinically relevant therapeutic agent. As our understanding of molecular interactions evolves，so too will the applications of this versatile tetrahydropyrimidine derivative.